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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1683958

Introduction

(R)-CCG-1423 is a potent and specific small-molecule inhibitor of the RhoA/C-mediated gene
transcription pathway.[1][2] This pathway, involving the transcriptional co-activator
megakaryoblastic leukemia 1 (MKL1) and the serum response factor (SRF), is implicated in the
progression and metastasis of various cancers, including prostate cancer.[1][3] In PC-3
prostate cancer cells, a line derived from a bone metastasis, the Rho pathway is a key driver of
invasive behavior.[1][3] (R)-CCG-1423 acts downstream of RhoA and RhoC, targeting the
MKL1/SRF-dependent transcriptional activation to inhibit cancer cell functions like proliferation,
survival, and invasion.[3][4] These notes provide detailed protocols and quantitative data for the
application of (R)-CCG-1423 in PC-3 cell-based assays.

Mechanism of Action

Lysophosphatidic acid (LPA) and other mitogens can activate G protein-coupled receptors
(GPCRs), leading to the activation of Gal2/13 proteins.[2][4] This in turn activates RhoA and
RhoC GTPases. Activated Rho stimulates the polymerization of actin, which releases the
transcriptional co-activator MKL1 (also known as MRTF-A) to translocate to the nucleus. In the
nucleus, MKL1 complexes with SRF to drive the transcription of genes associated with cell
proliferation, migration, and invasion.[3] (R)-CCG-1423 disrupts this cascade by inhibiting the
transcriptional activity of the MKL1/SRF complex.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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